Cas no 713143-30-7 (1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-IODO-5-PROPYL-, ETHYL ESTER)

1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-IODO-5-PROPYL-, ETHYL ESTER structure
713143-30-7 structure
Product Name:1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-IODO-5-PROPYL-, ETHYL ESTER
CAS No:713143-30-7
MF:C9H13IN2O2
MW:308.116194486618
CID:3232588
PubChem ID:57444889
Update Time:2025-04-21

1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-IODO-5-PROPYL-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-IODO-5-PROPYL-, ETHYL ESTER
    • SCHEMBL1456845
    • 713143-30-7
    • EN300-768230
    • ILPWTIYIVHRNGZ-UHFFFAOYSA-N
    • 4-Iodo-5-propyl-2H-pyrazole-3-carboxylic acid ethyl ester
    • ethyl 4-iodo-5-propyl-1H-pyrazole-3-carboxylate
    • Inchi: 1S/C9H13IN2O2/c1-3-5-6-7(10)8(12-11-6)9(13)14-4-2/h3-5H2,1-2H3,(H,11,12)
    • InChI Key: ILPWTIYIVHRNGZ-UHFFFAOYSA-N
    • SMILES: IC1C(C(=O)OCC)=NNC=1CCC

Computed Properties

  • Exact Mass: 308.00218Da
  • Monoisotopic Mass: 308.00218Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 55Ų

1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-IODO-5-PROPYL-, ETHYL ESTER Pricemore >>

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